1-methyl-4-(1-pyrenylmethyl)piperazine

• IUPAC Name: 1-methyl-4-(pyren-1-ylmethyl)piperazine
• InChI: InChI=1S/C22H22N2/c1-23-11-13-24(14-12-23)15-19-8-7-18-6-5-16-3-2-4-17-9-10-20(19)22(18)21(16)17/h2-10H,11-15H2,1H3
• InChI Key: RTUSWPYNUDLJCK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2
• Molecular Formula: C22H22N2
• Molecular Weight: 314.4 g/mol

Description

1-Methyl-4-(1-pyrenylmethyl)piperazine is a piperazine derivative characterized by a methyl group at the 1-position and a pyrenylmethyl substituent at the 4-position of the piperazine ring. Piperazine derivatives are heterocyclic compounds widely studied for their pharmacological versatility, including anticancer, antimicrobial, and antifilarial activities . The pyrenylmethyl group introduces a bulky, polyaromatic moiety, which may enhance binding affinity through π-π interactions or hydrophobic effects.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Anticancer Activity

• 1-Methyl-4-(pyridin-4-yl)piperazine (Purine Derivatives)
  Incorporated into purine-based SMO receptor antagonists, this compound demonstrated potent suppression of cancer cell growth in vitro and in vivo. The pyridinyl group enhances interaction with the Hedgehog signaling pathway, suggesting that aromatic nitrogen-containing substituents improve target engagement .
• 1-Methyl-4-(2-[trifluoromethyl]benzyl)piperazine Found in kinase inhibitors like ponatinib, this derivative inhibits FLT3-driven AML cell proliferation.

Antimicrobial and Antifilarial Activity

• 1-Methyl-4-[5-(4-substitutedphenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine
  Derivatives with fluorobenzyl or propinyl groups exhibited potent antifungal activity against Fusarium oxysporum and Gibberella zeae. The sulfonyl-thiadiazole group enhances solubility and target specificity .
• N-Oxide of 1-Methyl-4-(pyrrolidin-1-yl-carbonyl)piperazine Demonstrated microfilaricidal activity, though less potent than its parent compound.

Antidiabetic Activity

• 1-Methyl-4-(2',4'-dichlorobenzyl)-2-imidazolylpiperazine (PMS 812) Exhibited glucose-lowering effects via insulin secretion, independent of α2-adrenoceptor blockage. Chlorinated aromatic substituents improved metabolic stability and potency .

Physicochemical Properties

Solubility and pKa

• Piperazine-Quinolone Derivatives Ethylene or methylene spacers between piperazine and quinolone moieties improved aqueous solubility (80 μM at pH 2.0–6.5) compared to direct attachment (20 μM). The pyrenylmethyl group, being hydrophobic, may reduce solubility unless balanced with hydrophilic spacers .
• 1-Methyl-4-(5-nitro-2-pyridinyl)piperazine
  Nitro groups lower pKa (~5–6), enhancing protonation-dependent solubility. The pyrenylmethyl group’s neutral aromaticity may limit ionization, necessitating formulation optimization .

Metabolic Stability

• Oxidation of Piperazine Moieties Manganese oxide (MnO₂) oxidizes piperazine rings via dealkylation and hydroxylation.

Selectivity and Synergistic Effects

• Piperazine-Substituted Naphthoquinones PARP-1 inhibition selectivity was attributed to piperazine substitution patterns, suggesting that pyrenylmethyl’s bulk could enhance target specificity .
• 1-Methyl-4-(2-[trifluoromethyl]benzyl)piperazine in Ponatinib
  While effective against FLT3, this moiety also caused cardiovascular toxicity. Pyrenylmethyl’s distinct structure might mitigate off-target effects but requires toxicity profiling .

Data Table: Key Structural Analogues and Properties

Compound Name	Substituent	Biological Activity	Key Finding(s)	Reference ID
1-Methyl-4-(pyridin-4-yl)piperazine	Pyridinyl	Anticancer (SMO inhibition)	Potent in vitro/in vivo activity via Hedgehog pathway modulation
1-Methyl-4-(2-CF₃-benzyl)piperazine	Trifluoromethylbenzyl	Anticancer (FLT3 inhibition)	Synergy with aminoisoquinoline required for efficacy; toxicity concerns
1-Methyl-4-(5-nitro-2-pyridinyl)piperazine	Nitropyridinyl	N/A (Structural analog)	Lower pKa enhances solubility; nitro group aids redox interactions
PMS 812 (Antidiabetic)	2',4'-Dichlorobenzyl	Antidiabetic	Stimulates insulin secretion; chlorination improves stability
Thiadiazol-sulfonylpiperazine	Sulfonyl-thiadiazole	Antifungal	Fluorobenzyl/propinyl groups enhance activity against F. oxysporum